2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one

• IUPAC Name: 2-(2,5-dimethoxyanilino)pyrido[3,2-e][1,3]thiazin-4-one
• InChI: InChI=1S/C15H13N3O3S/c1-20-9-5-6-12(21-2)11(8-9)17-15-18-13(19)10-4-3-7-16-14(10)22-15/h3-8H,1-2H3,(H,17,18,19)
• InChI Key: OJZDSQQBUYCBJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC2=NC(=O)C3=C(S2)N=CC=C3
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one, also known as DMT, is a synthetic compound that belongs to the phenethylamine and tryptamine families of drugs. It is a potent hallucinogenic substance that has been used for centuries in traditional South American shamanic practices. In recent years, DMT has gained popularity as a recreational drug and has also been the subject of scientific research.

Mechanism of Action

The exact mechanism of action of 2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one is not fully understood. It is believed to interact with serotonin receptors in the brain, particularly the 5-HT2A receptor. This interaction leads to changes in neural activity, resulting in altered states of consciousness.
Biochemical and Physiological Effects:
2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one has been shown to have a variety of biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. It also increases the release of dopamine, norepinephrine, and serotonin in the brain. These effects contribute to the profound altered states of consciousness induced by 2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one.

Advantages and Limitations for Lab Experiments

2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a well-established method of administration. However, its legal status and potential for abuse make it difficult to obtain and use in research studies.

Future Directions

There are several potential future directions for research on 2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one. One area of interest is its potential therapeutic uses, particularly in the treatment of depression, anxiety, and addiction. Another area of interest is the exploration of the neural mechanisms underlying the profound altered states of consciousness induced by 2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one. Additionally, research on the long-term effects of 2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one use and its potential for abuse is needed.

Synthesis Methods

2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one can be synthesized through several methods, including the Eschweiler-Clarke reaction, the Gomberg-Bachmann reaction, and the Speeter-Anthony synthesis. The most common method involves the reaction of N,N-dimethyltryptamine with formaldehyde and hydrogen sulfide.

Scientific Research Applications

2-[(2,5-dimethoxyphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one has been the subject of scientific research due to its unique psychoactive properties. It has been shown to induce profound altered states of consciousness, including mystical experiences and encounters with otherworldly entities. This has led researchers to investigate its potential therapeutic uses, particularly in the treatment of depression, anxiety, and addiction.